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Compound of Interest

Compound Name: Potassium permanganate

Cat. No.: B3395993

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the history, discovery, and synthesis of
potassium permanganate (KMnOa4), a compound of significant historical and contemporary
importance in chemical synthesis, analysis, and medicine. This document details the pivotal
experiments leading to its discovery and industrial production, presents key quantitative data,
and outlines relevant experimental protocols for a technical audience.

Discovery and Early History

The discovery of potassium permanganate was not a singular event but rather a progression
of observations and refinements spanning over two centuries.

First Observation: Johann Rudolf Glauber (1659)

The earliest recorded production of what would later be identified as potassium
permanganate is attributed to the German-Dutch chemist Johann Rudolf Glauber in 1659.[1]
[2] While experimenting with the mineral pyrolusite (primarily manganese dioxide, MnO2),
Glauber fused it with potassium carbonate (K2CO3).[1][3] Upon dissolving the resulting fused
solid in water, he observed a remarkable series of color changes: the solution initially turned
green, then slowly transitioned to violet and finally red.[1][4] This phenomenon, now famously
known as the "chemical chameleon" reaction, was the first documented synthesis of potassium
manganate (the green intermediate) and its subsequent transformation into potassium
permanganate.[1]
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Commercialization as a Disinfectant: Henry Bollmann
Condy (c. 1857)

For nearly two hundred years, Glauber's observation remained a chemical curiosity. It was not
until the mid-19th century that the compound's practical applications began to be realized.
Henry Bollmann Condy, a London chemist with a keen interest in disinfectants, developed a
solution by fusing pyrolusite with sodium hydroxide (NaOH) and dissolving the product in water.
[1][5] He patented this disinfectant solution in 1857 and marketed it as "Condy's Fluid".[5][6]

However, the sodium-based solution was unstable. Condy discovered that substituting sodium
hydroxide with potassium hydroxide (KOH) yielded a much more stable product.[1][4] A
significant advantage of this new formulation was that the active compound could be isolated
as stable, dark purple crystals.[1] This crystalline form was marketed as "Condy's Crystals" or
"Condy's Powder" and became a widely used disinfectant and deodorant.[4][6]

Physicochemical and Quantitative Data

Potassium permanganate is a strong oxidizing agent, a property that underpins most of its
applications.[2] Its key quantitative properties are summarized below.

Table 1: C | Physicochemical F :

Property Value Reference(s)
Chemical Formula KMnOa4 [2]

Molar Mass 158.034 g/mol [11[7]
Appearance Purplish-black crystalline solid [31[8]

Density 2.7 g/lcm3 [1]

Melting Point E)ecomposes at 240 °C (513 o

Table 2: Solubility in Water at Various Temperatures
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Solubility (g / 100 g of

Temperature (°C) water) Reference(s)
0 2.83 [6]

10 4.4 (approx.) [6]

20 6.43 [6]

30 9.0 [4]

40 12.5 [4][6]

50 16.8 [4]

60 22.2 [4]

65 25.0 [1]

Table 3: Standard Electrode Potentials (vs. SHE)

Standard Potential

Half-Reaction (E9) Medium Reference(s)
MnOa~ + 8H* + 5e~ o
+1.51V Acidic [9]
- Mn2* + 4H20
MnQOa~ + 2H20 + 3e~ _
+0.59V Neutral/\Weakly Basic [71[10]
- MnOz(s) + 40H~
MnOs~ + e~ - )
+0.56 V Strongly Basic [10]

MnQOa2-

Synthesis and Production Protocols

The methodologies for producing potassium permanganate have evolved from early
laboratory-scale fusions to highly efficient industrial electrolytic processes.

Experimental Protocol: Recreation of Glauber's Fusion
Method
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This protocol outlines a laboratory procedure to replicate the historical synthesis of potassium
permanganate from manganese dioxide and potassium carbonate.

Objective: To synthesize potassium permanganate via thermal fusion of manganese dioxide
and an alkali salt.

Materials:

Manganese dioxide (MnQOz2), finely powdered, 10 g

o Potassium hydroxide (KOH), pellets, 12 g (Note: KOH is used for better yield than K2COs3)
o Potassium nitrate (KNOs), 6 g (as an oxidizing agent)

« Distilled water

e Crucible (steel or high-purity ceramic)

e Bunsen burner or furnace

e Stirring rod (iron or nickel)

o Beakers, filtration apparatus (Buchner funnel, filter paper)

Procedure:

e Mixing Reagents: In a clean, dry crucible, thoroughly mix 10 g of manganese dioxide, 12 g of
potassium hydroxide, and 6 g of potassium nitrate.

e Fusion: Heat the crucible containing the mixture strongly using a Bunsen burner or in a
furnace at 350-500°C.[11] The mixture will melt and darken. Stir the molten mass periodically
with an iron or nickel rod for 15-20 minutes to ensure complete reaction and exposure to air

(oxygen).

e Cooling and Dissolution: Turn off the heat and allow the crucible to cool completely. The
product is a dark solid mass, primarily containing potassium manganate (K2MnOa).
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o Extraction: Carefully add the solid mass to 200 mL of cold distilled water in a beaker. Stir
until the soluble components have dissolved. The solution will be a deep green color,
characteristic of the manganate ion (MnOa42-).

o Conversion to Permanganate: To convert the manganate to permanganate, bubble carbon
dioxide gas through the solution or add a small amount of dilute sulfuric acid. This
disproportionation reaction will cause the solution color to change from green to a deep
purple.

o Reaction: 3Ka2MnOa4 + 2H20 —» 2KMnO4 + MnO2 + 4KOH

« Purification: A brown precipitate of manganese dioxide will form. Heat the solution to near
boiling and filter it hot through a sintered glass funnel to remove the MnO:2 precipitate.

o Crystallization: Place the purple filtrate in an ice bath to cool. Dark purple, needle-like
crystals of potassium permanganate will precipitate out.

« |solation: Collect the crystals by vacuum filtration and wash them with a small amount of ice-
cold distilled water. Dry the crystals in a desiccator.

Modern Industrial Production Workflow

The contemporary industrial production of potassium permanganate is a two-step process
designed for high yield and purity.[3][12]

o Step 1: Alkaline Oxidative Fusion: Finely ground manganese dioxide ore is fused with a
concentrated solution of potassium hydroxide in a furnace or rotary kiln at high temperatures.
[3][13] Air or another source of oxygen is passed through the mixture, oxidizing the
manganese(lV) to manganese(VI), forming potassium manganate (K2MnOa).[1][3]

o Reaction: 2MnO2z + 4KOH + Oz - 2K2MnOa + 2H20[1]

o Step 2: Electrolytic Oxidation: The resulting potassium manganate is dissolved in an alkaline
solution and oxidized to potassium permanganate in an electrolytic cell.[3][14] In the cell,
the manganate ions are oxidized at the anode to form permanganate ions.

o Reaction: 2KzMnO4 + 2H20 - 2KMnOa4 + 2KOH + H2 (gas)[1]
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The potassium permanganate, being less soluble than potassium manganate, crystallizes out
of the solution, is separated, washed, and dried.[7]

Key Chemical Pathways and Workflows

Visual representations of the key chemical transformations are provided below using the DOT
language for Graphviz.

Glauber's Discovery Pathway

Pyrolusite
(MnOz2)
Potassium Carbonate
(K2CO3)

Green Solution
(Potassium Manganate)

Fusion orms Dissolution ields Slow Conversion Purple Solution
(High Temp) in Water (Disproportionation) (Potassium Permanganate)

Click to download full resolution via product page

Caption: Logical workflow of Glauber's 1659 discovery of potassium permanganate.

Modern Industrial Production Workflow
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Step 1: Alkaline Fusion
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Caption: The two-step industrial process for manufacturing potassium permanganate.

Experimental Workflow: Redox Titration
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Caption: Standard experimental workflow for permanganometric titration in acidic medium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b3395993?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Potassium_permanganate
https://creationwiki.org/Potassium_permanganate
https://creationwiki.org/Potassium_permanganate
https://www.epa.gov/system/files/documents/2023-03/Potassium%20Permanganate%20Supply%20Chain%20Profile.pdf
https://resource.download.wjec.co.uk/vtc/2021-22/el21-22_2-3/downloads/_eng/s19-3411-02-q5.pdf
https://en.wikipedia.org/wiki/Henry_Bollmann_Condy
https://www.merckmillipore.com/HN/es/support/calculators-and-apps/solubility-table-compounds-water-temperature
https://praxilabs.com/en/blog/2020/12/06/standardization-of-kmno4-in-7-steps/
https://dermnetnz.org/topics/potassium-permanganate
https://acikders.ankara.edu.tr/pluginfile.php/134213/mod_resource/content/0/13-14%20week%20Manganimetric%20Titrations.pdf
https://m.youtube.com/watch?v=6-WL8xcSH94
https://www.youtube.com/watch?v=a-l8UPAZ3no
https://www.entrepreneurindia.co/blog-description/14352/how+to+start+the+potassium+permanganate+production+industry%3F
https://www.shivajicollege.ac.in/sPanel/uploads/econtent/397595d964ed0c57bfb94149c305a774.pdf
https://patents.google.com/patent/US2843537A/en
https://patents.google.com/patent/US2843537A/en
https://www.benchchem.com/product/b3395993#history-and-discovery-of-potassium-permanganate
https://www.benchchem.com/product/b3395993#history-and-discovery-of-potassium-permanganate
https://www.benchchem.com/product/b3395993#history-and-discovery-of-potassium-permanganate
https://www.benchchem.com/product/b3395993#history-and-discovery-of-potassium-permanganate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3395993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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